1-(5-Tert-butylthiophen-2-yl)ethanone

• IUPAC Name: 1-(5-tert-butylthiophen-2-yl)ethanone
• InChI: InChI=1S/C10H14OS/c1-7(11)8-5-6-9(12-8)10(2,3)4/h5-6H,1-4H3
• InChI Key: AHABAANUAYYPCC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(S1)C(C)(C)C
• Molecular Formula: C10H14OS
• DSSTOX Substance ID: DTXSID10291048
• Molecular Weight: 182.28 g/mol
• CAS RN: 29880-63-5

Description

1-(5-tert-Butylthiophen-2-yl)ethan-1-one, also known as 5-tert-butylthiophen-2-yl ethanone, is an organic compound with a molecular formula of C10H14OS. It is a colorless solid that is soluble in organic solvents. It is a derivative of thiophene, a heterocyclic aromatic compound. 5-tert-Butylthiophen-2-yl ethanone is used in a variety of scientific research applications, including synthesis, drug discovery, and biochemical and physiological studies.

Scientific Research Applications

5-tert-Butylthiophen-2-yl ethanone has a variety of applications in scientific research. It is used as a starting material for the synthesis of other organic compounds, such as thiophene derivatives and polythiophenes. It is also used in drug discovery and development, as it has shown to have anti-inflammatory and anti-cancer properties. In addition, it can be used in biochemical and physiological studies, as it has been found to affect a variety of enzymes, receptors, and other cellular targets.

Mechanism of Action

The mechanism of action of 1-(5-Tert-butylthiophen-2-yl)ethanonethiophen-2-yl ethanone is not yet fully understood. However, it is believed to act as an agonist of the PPAR-α receptor, which is involved in the regulation of inflammation and metabolism. In addition, it has been found to inhibit the enzyme phosphoinositide-3-kinase (PI3K), which is involved in cell signaling pathways.
Biochemical and Physiological Effects
5-tert-Butylthiophen-2-yl ethanone has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth of cancer cells, and it has been found to have anti-inflammatory effects. In addition, it has been found to have neuroprotective effects, and it has been found to affect the expression of genes involved in metabolism and inflammation.

Advantages and Limitations for Lab Experiments

The use of 1-(5-Tert-butylthiophen-2-yl)ethanonethiophen-2-yl ethanone in laboratory experiments has several advantages. It is relatively easy to synthesize, and it is relatively stable in a variety of solvents. In addition, it has a variety of applications in scientific research, including drug discovery and biochemical and physiological studies. However, there are some limitations to its use in laboratory experiments. It is not soluble in water, and it is not stable in acidic conditions.

Future Directions

The potential applications of 1-(5-Tert-butylthiophen-2-yl)ethanonethiophen-2-yl ethanone are still being explored. Possible future directions include further research into its mechanism of action, its effects on other cellular targets, and its potential therapeutic uses. In addition, further studies could be conducted to investigate its potential as an anti-inflammatory and anti-cancer agent. Finally, further research could be conducted to explore its potential use in drug delivery systems and other biomedical applications.

Synthesis Methods

The synthesis of 1-(5-Tert-butylthiophen-2-yl)ethanonethiophen-2-yl ethanone can be achieved through a variety of methods. One such method involves the reaction of 1-(5-Tert-butylthiophen-2-yl)ethanonethiophen-2-yl bromide with potassium ethoxide in a polar aprotic solvent such as dimethylformamide (DMF). This reaction results in the formation of 1-(5-Tert-butylthiophen-2-yl)ethanonethiophen-2-yl ethanone and potassium bromide, which can then be separated by filtration.